Cas no 2228154-46-7 (tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate)

Tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate is a versatile organic compound with significant applications in medicinal chemistry. It features a unique piperidine ring structure, which enhances its pharmacological activity and bioavailability. The compound exhibits high stability and specificity, making it an attractive candidate for drug discovery and development. Its synthetic versatility allows for the creation of diverse derivatives with tailored properties, contributing to its utility in various research and industrial applications.
tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate structure
2228154-46-7 structure
Product Name:tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate
CAS No:2228154-46-7
MF:C16H30N2O2
MW:282.421604633331
CID:6423171
PubChem ID:165639191
Update Time:2025-07-14

tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate
    • EN300-1878808
    • 2228154-46-7
    • tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
    • Inchi: 1S/C16H30N2O2/c1-16(2,3)20-15(19)18-9-6-13(7-10-18)11-14-5-4-8-17-12-14/h13-14,17H,4-12H2,1-3H3
    • InChI Key: NEAWOURLNMZHDX-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CC1)CC1CNCCC1)=O

Computed Properties

  • Exact Mass: 282.230728204g/mol
  • Monoisotopic Mass: 282.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 41.6Ų

tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1878808-0.05g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
0.05g
$983.0 2023-09-18
Enamine
EN300-1878808-0.1g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
0.1g
$1031.0 2023-09-18
Enamine
EN300-1878808-0.25g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
0.25g
$1078.0 2023-09-18
Enamine
EN300-1878808-0.5g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
0.5g
$1124.0 2023-09-18
Enamine
EN300-1878808-1.0g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
1g
$1172.0 2023-06-02
Enamine
EN300-1878808-2.5g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
2.5g
$2295.0 2023-09-18
Enamine
EN300-1878808-5.0g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
5g
$3396.0 2023-06-02
Enamine
EN300-1878808-10.0g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
10g
$5037.0 2023-06-02
Enamine
EN300-1878808-1g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
1g
$1172.0 2023-09-18
Enamine
EN300-1878808-5g
tert-butyl 4-[(piperidin-3-yl)methyl]piperidine-1-carboxylate
2228154-46-7
5g
$3396.0 2023-09-18

Additional information on tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate

Professional Introduction to Tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate (CAS No. 2228154-46-7)

Tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate, with the chemical identifier CAS No. 2228154-46-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that includes multiple functional groups, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both piperidine and tert-butyl moieties suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

The structure of tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate consists of a central piperidine ring substituted with a 3-piperidinylmethyl group and an ester-linked tert-butyl group at the 1-position. This arrangement contributes to its versatility, allowing for various modifications and derivations that could enhance its pharmacological activity. The compound's molecular formula and stereochemistry are critical factors that influence its interactions with biological targets, making it an attractive subject for synthetic chemists and pharmacologists.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their demonstrated efficacy in modulating biological pathways. Piperidine derivatives are known for their ability to interact with enzymes and receptors in the human body, making them promising candidates for therapeutic applications. The specific substitution pattern in tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate may contribute to its selectivity and potency, particularly in the context of central nervous system (CNS) disorders.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological conditions. Research has shown that piperidine derivatives can exhibit neuroprotective, antipsychotic, and antidepressant properties. The tert-butyl group enhances lipophilicity, which can improve blood-brain barrier penetration, while the piperidinylmethyl moiety provides a scaffold for further functionalization. These characteristics make tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate a particularly interesting candidate for preclinical studies aimed at identifying new therapeutic agents.

The synthesis of tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The need to maintain regioselectivity and stereochemical integrity during the formation of the ester linkage requires careful optimization of reaction conditions. Advances in catalytic methods and protecting group strategies have made it possible to construct such complex molecules with greater precision, opening up new avenues for drug discovery.

Recent studies have highlighted the importance of computational modeling in the design and optimization of piperidine-based drugs. Molecular dynamics simulations and quantum mechanical calculations can provide insights into the binding modes of these compounds with biological targets, helping to guide synthetic efforts. By leveraging these computational tools, researchers can predict the efficacy and potential side effects of tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate before conducting expensive wet-lab experiments.

The pharmacokinetic properties of tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate are also under investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for determining its dosing regimen and potential long-term effects. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolic pathways, providing valuable data for clinical development.

In conclusion, tert-butyl 4-(piperidin-3-yl)methylpiperidine-1-carboxylate (CAS No. 2228154-46-7) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutics. As research continues to uncover new applications for piperidine derivatives, compounds like this one will play a critical role in advancing our understanding of disease mechanisms and developing effective treatments.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm